Cas no 54219-81-7 (2-{[(3-hydroxypropyl)amino]methyl}-6-methoxy-4-(prop-2-en-1-yl)phenol)

• Product Name: 2-{[(3-hydroxypropyl)amino]methyl}-6-methoxy-4-(prop-2-en-1-yl)phenol
• CAS No: 54219-81-7
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 940092
• PubChem ID: 99577
• Update Time: 2025-04-19

2-{[(3-hydroxypropyl)amino]methyl}-6-methoxy-4-(prop-2-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-hydroxypropyl)amino]methyl}-6-methoxy-4-(prop-2-en-1-yl)phenol
• 2-[(3-hydroxypropylamino)methyl]-6-methoxy-4-prop-2-enylphenol
• 2-(((3-Hydroxypropyl)amino)methyl)-6-methoxy-4-(2-propenyl)phenol
• 4-allyl-2-{[(3-hydroxypropyl)amino]methyl}-6-methoxyphenol
• AC1L40ZS
• AC1Q79LK
• AR-1G0406
• BRN 2742611
• NSC243878
• NSC-243878
• Phenol, 2-(((3-hydroxypropyl)amino)methyl)-6-methoxy-4-(2-propenyl)-
• 54219-81-7
• NSC 243878
• DTXSID40202566

• Inchi： 1S/C14H21NO3/c1-3-5-11-8-12(10-15-6-4-7-16)14(17)13(9-11)18-2/h3,8-9,15-17H,1,4-7,10H2,2H3
• InChI Key： FSSACKZVCMSZBR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CC=C)C=C(C=1O)CNCCCO

Computed Properties

• Exact Mass: 251.15223
• Monoisotopic Mass: 251.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 414.7°C at 760 mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.549
• PSA: 61.72
• LogP: 1.99220